Cas no 155721-39-4 (Aziridine, 1-[(4-methylphenyl)sulfonyl]-2,3-dipropyl-, trans-)

• Product Name: Aziridine, 1-[(4-methylphenyl)sulfonyl]-2,3-dipropyl-, trans-
• CAS No: 155721-39-4
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 1330770
• PubChem ID: 71354081
• Update Time: 2025-04-20

Aziridine, 1-[(4-methylphenyl)sulfonyl]-2,3-dipropyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 1-[(4-methylphenyl)sulfonyl]-2,3-dipropyl-, trans-
• (2S,3S)-1-(4-methylphenyl)sulfonyl-2,3-dipropylaziridine
• (2S,3S)-1-(4-Methylbenzene-1-sulfonyl)-2,3-dipropylaziridine
• DTXSID50778787
• 155721-39-4

• Inchi： 1S/C15H23NO2S/c1-4-6-14-15(7-5-2)16(14)19(17,18)13-10-8-12(3)9-11-13/h8-11,14-15H,4-7H2,1-3H3/t14-,15-/m0/s1
• InChI Key： ADTOHIPDZDITBB-GJZGRUSLSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1[C@@H](CCC)[C@@H]1CCC)(=O)=O

Computed Properties

• Exact Mass: 281.14509
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 37.15